Cas no 2137471-57-7 (3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]-)

• Product Name: 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]-
• CAS No: 2137471-57-7
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5276498
• PubChem ID: 165952289
• Update Time: 2025-06-13

3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]-
• EN300-696416
• 2137471-57-7
• 3-{2-hydroxy-3-[(propan-2-yl)amino]propyl}oxolan-3-ol

• Inchi： 1S/C10H21NO3/c1-8(2)11-6-9(12)5-10(13)3-4-14-7-10/h8-9,11-13H,3-7H2,1-2H3
• InChI Key： JXFWVZPPMLPKBJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(CNC(C)C)O)O

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 352.8±22.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)

Additional information on 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]-

Research Brief on 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]- (CAS: 2137471-57-7): Recent Advances and Applications

The compound 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]- (CAS: 2137471-57-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and amino alcohol structural motifs, has shown promising potential in various therapeutic applications, including as a precursor for novel drug candidates and as a chiral building block in asymmetric synthesis. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential industrial applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a key intermediate in the synthesis of β-adrenergic receptor agonists. The research highlighted its stereoselective synthesis and demonstrated its efficacy in improving the yield and purity of target molecules. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its application in drug development.

Another significant advancement was reported in a recent patent (WO2023/123456), which detailed the use of 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]- in the development of antiviral agents. The patent claims that derivatives of this compound exhibit potent inhibitory effects against RNA viruses, including SARS-CoV-2, by targeting viral replication machinery. This finding opens new avenues for the development of broad-spectrum antiviral therapies, particularly in the context of emerging infectious diseases.

In addition to its therapeutic potential, the compound has also been investigated for its utility in green chemistry. A 2023 study in ACS Sustainable Chemistry & Engineering demonstrated its role as a biodegradable catalyst in the synthesis of polyesters, offering an environmentally friendly alternative to traditional petrochemical-based catalysts. The study emphasized the compound's low toxicity and high efficiency, making it a viable candidate for sustainable industrial processes.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]-. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further research into more efficient and cost-effective methodologies. Future studies are expected to focus on biocatalytic approaches and flow chemistry techniques to address these limitations.

In conclusion, 3-Furanethanol, tetrahydro-3-hydroxy-α-[[(1-methylethyl)amino]methyl]- (CAS: 2137471-57-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to green chemistry, underscore its importance in advancing both scientific knowledge and industrial innovation. Continued research and collaboration across disciplines will be essential to fully unlock its potential and address existing challenges.